![molecular formula C15H13ClFNOS B5706484 N-(3-chloro-4-fluorophenyl)-3-(phenylthio)propanamide](/img/structure/B5706484.png)
N-(3-chloro-4-fluorophenyl)-3-(phenylthio)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-chloro-4-fluorophenyl)-3-(phenylthio)propanamide, also known as CF3, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
N-(3-chloro-4-fluorophenyl)-3-(phenylthio)propanamide exerts its effects through the inhibition of various enzymes, including COX-2. COX-2 is involved in the production of prostaglandins, which are mediators of inflammation. By inhibiting COX-2, this compound reduces the production of prostaglandins and hence reduces inflammation. This compound has also been shown to inhibit the activity of several other enzymes involved in cancer growth, including matrix metalloproteinases (MMPs) and histone deacetylases (HDACs).
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including reducing inflammation, inhibiting cancer cell growth, and enhancing the activity of chemotherapy drugs. This compound has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in various diseases, including cancer and inflammation.
Advantages and Limitations for Lab Experiments
N-(3-chloro-4-fluorophenyl)-3-(phenylthio)propanamide has several advantages in lab experiments, including its ability to inhibit the activity of several enzymes involved in various diseases. However, this compound has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for N-(3-chloro-4-fluorophenyl)-3-(phenylthio)propanamide research, including further studies to determine its safety and efficacy in humans, the development of new synthesis methods to improve its yield and purity, and the identification of new therapeutic applications for this compound. Additionally, the development of new this compound derivatives with improved activity and selectivity could lead to the development of more effective therapeutic agents.
Synthesis Methods
N-(3-chloro-4-fluorophenyl)-3-(phenylthio)propanamide can be synthesized through a multi-step process involving the reaction of 3-chloro-4-fluoroaniline with phenylthioacetic acid, followed by the addition of thionyl chloride and subsequent reaction with 3-aminopropanoic acid. The final product is obtained through the addition of acetic anhydride and triethylamine.
Scientific Research Applications
N-(3-chloro-4-fluorophenyl)-3-(phenylthio)propanamide has been widely studied for its potential use as a therapeutic agent in various diseases, including cancer, inflammation, and infectious diseases. This compound has been shown to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the growth of cancer cells and enhance the activity of chemotherapy drugs.
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-3-phenylsulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNOS/c16-13-10-11(6-7-14(13)17)18-15(19)8-9-20-12-4-2-1-3-5-12/h1-7,10H,8-9H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXBOEBUYVMLJNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCCC(=O)NC2=CC(=C(C=C2)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.